
An In-depth Technical Guide on
Bis(tricyclohexylphosphine)nickel(II) Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Bis(tricyclohexylphosphine)nickel(I

I) chloride

Cat. No.: B1353609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Summary
Bis(tricyclohexylphosphine)nickel(II) chloride, with the chemical formula C₃₆H₆₆Cl₂NiP₂, is

a coordination compound where a central nickel atom in the +2 oxidation state is bonded to two

tricyclohexylphosphine (PCy₃) ligands and two chloride ions.[1] The bulky and electron-

donating tricyclohexylphosphine ligands play a crucial role in the stability and reactivity of the

complex, providing significant steric hindrance around the nickel center.[1] This air-stable, dark

red-purple crystalline solid is a versatile and widely used catalyst in organic synthesis.[2][3]

Physicochemical and Spectroscopic Data
A summary of the key physical and chemical properties of

bis(tricyclohexylphosphine)nickel(II) chloride is presented below.
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Property Value Reference

Molecular Formula C₃₆H₆₆Cl₂NiP₂ [1][4]

Molecular Weight 690.46 g/mol [2][4]

CAS Number 19999-87-2 [2][4]

Appearance
Dark red-purple crystals or

powder
[2][3]

Melting Point 284 °C [2][4]

Purity Typically ≥97% [4]

Synthesis
Experimental Protocol: Synthesis of
Bis(tricyclohexylphosphine)nickel(II) Chloride
A common method for the preparation of bis(tricyclohexylphosphine)nickel(II) chloride
involves the reaction of a nickel(II) salt with tricyclohexylphosphine in a suitable solvent.[5][6]

The following protocol is a representative example:

Materials:

Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

Tricyclohexylphosphine (PCy₃)

Anhydrous Ethanol

Anhydrous Isopropanol

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve tricyclohexylphosphine (2

molar equivalents) in isopropanol and bring the solution to a gentle reflux to ensure complete

dissolution.
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In a separate flask, dissolve nickel(II) chloride hexahydrate (1 molar equivalent) in a minimal

amount of warm ethanol.

Carefully add the warm nickel chloride solution to the refluxing tricyclohexylphosphine

solution.

Continue to reflux the resulting mixture for approximately 10-20 minutes.

Allow the reaction mixture to cool to room temperature, during which the product will

precipitate.

Collect the solid product by filtration.

Wash the isolated solid with cold ethanol followed by diethyl ether to remove any unreacted

starting materials and impurities.

Dry the final product under vacuum to yield bis(tricyclohexylphosphine)nickel(II) chloride
as a crystalline solid.

This procedure can be adapted from similar syntheses of phosphine-nickel complexes.[7][8]

Key Applications in Catalysis
Bis(tricyclohexylphosphine)nickel(II) chloride is a highly effective catalyst for a variety of

organic transformations. Its utility stems from the ability of the nickel center to participate in

redox reactions, while the phosphine ligands modulate its electronic properties and stabilize the

metallic core.[1]

Major Catalytic Applications Include:

Cross-Coupling Reactions: It is extensively used in Suzuki-Miyaura and Kumada coupling

reactions to form carbon-carbon bonds.[4][9] These reactions are fundamental in the

synthesis of biaryls and other complex organic molecules.

Arylation Reactions: The complex catalyzes the arylation of various substrates.[9]

Olefin Dimerization: It is an effective catalyst for the dimerization of olefins.[4][9]
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Dehydrobrominative Polycondensation: This catalyst is employed in polymerization

reactions.[4][9]

C-F and C-O Bond Activation: It has shown utility in challenging catalytic reactions such as

the borylation of aryl fluorides and the Suzuki-Miyaura coupling of phenols via C-O bond

activation.[9]

Catalytic Cycle Workflow
The following diagram illustrates a generalized catalytic cycle for a nickel-catalyzed cross-

coupling reaction, such as the Suzuki-Miyaura coupling, where NiCl₂(PCy₃)₂ serves as the

precatalyst. The cycle typically involves oxidative addition, transmetalation, and reductive

elimination steps.
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Ni(0)(PCy₃)₂
Active Catalyst

Reduction

Oxidative Addition
Intermediate
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Caption: Generalized catalytic cycle for a Suzuki-Miyaura cross-coupling reaction.

Safety and Handling
Bis(tricyclohexylphosphine)nickel(II) chloride is harmful if swallowed and may cause an

allergic skin reaction.[10][11] It is also suspected of causing cancer and may cause allergy or

asthma symptoms or breathing difficulties if inhaled.[10][11]

Precautionary Measures:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[5][11]

Wear appropriate personal protective equipment, including gloves, safety glasses, and a lab

coat.[5]

Use in a well-ventilated area or with respiratory protection to avoid inhaling the powder.[11]

Wash hands thoroughly after handling.[11]

In case of accidental contact or if you feel unwell, seek immediate medical attention.[5]

This material and its container must be disposed of as hazardous waste.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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